4-Benzyloxazolidine-2-thione

• IUPAC Name: 4-benzyl-1,3-oxazolidine-2-thione
• InChI: InChI=1S/C10H11NOS/c13-10-11-9(7-12-10)6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,11,13)
• InChI Key: WJSUXYCBZFLXIK-UHFFFAOYSA-N
• Canonical SMILES: C1C(NC(=S)O1)CC2=CC=CC=C2
• Molecular Formula: C10H11NOS
• Molecular Weight: 193.27 g/mol

Description

4-Benzyloxazolidine-2-thione is a heterocyclic compound that has been widely studied for its potential applications in scientific research. This compound is of particular interest due to its unique chemical structure, which makes it a versatile tool for investigating a range of biological processes. In

Scientific Research Applications

Synthesis and Pharmacological Evaluation

4-Benzyloxazolidine-2-thione and its analogues have been synthesized and evaluated for various pharmacological properties. For instance, triazolidine analogues have shown promising results as antimicrobial, anti-inflammatory, and antioxidant agents. One study demonstrated that specific benzamide and triazolidine analogues were particularly effective against P. aeruginosa and E. coli, and exhibited significant antioxidant activity (Bhutani, Sharma, Gupta, & Dutta, 2023).

Hypoglycemic Properties

Research has also identified benzyloxazolidine-2,4-diones, a related class of compounds, as potent hypoglycemic agents. These compounds have been shown to lower blood glucose levels in specific animal models, suggesting potential applications in diabetes treatment (Dow et al., 1991).

Thermophysical Properties

The thermophysical properties of various thio and dithiocarbamates, including this compound, have been studied extensively. These studies include differential scanning calorimetry (DSC) analysis, providing insights into the melting temperatures, enthalpies, and entropies of fusion of these compounds (Temprado et al., 2008).

Antidiabetic Activities

This compound derivatives have been investigated for their antidiabetic effects. For example, certain 2,4-oxazolidinediones with specific substituents showed potent glucose- and lipid-lowering activities in animal models. These findings underscore the potential of these compounds in managing diabetes (Momose et al., 2002).

Nanoparticle Synthesis and Antimicrobial Activity

Silver nanoparticles capped with this compound derivatives have been synthesized and characterized. These nanoparticles exhibited significant antimicrobial activity, highlighting their potential application in the field of nanomedicine (Padma et al., 2015).